A12B4C3
A12B4C3
A12B4C3 is a selective hPNKP phosphatase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1005129-80-5
VCID:
VC0516469
InChI:
InChI=1S/C30H38N4O5/c1-2-3-4-5-6-7-8-12-15-27(35)26-21-20-25-28(30(37)32(29(25)36)23-13-10-9-11-14-23)33(26)31-22-16-18-24(19-17-22)34(38)39/h9-11,13-14,16-21,25-28,31,35H,2-8,12,15H2,1H3
SMILES:
CCCCCCCCCCC(C1C=CC2C(N1NC3=CC=C(C=C3)[N+](=O)[O-])C(=O)N(C2=O)C4=CC=CC=C4)O
Molecular Formula:
C30H38N4O5
Molecular Weight:
534.6 g/mol
A12B4C3
CAS No.: 1005129-80-5
Cat. No.: VC0516469
Molecular Formula: C30H38N4O5
Molecular Weight: 534.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | A12B4C3 is a selective hPNKP phosphatase inhibitor. |
|---|---|
| CAS No. | 1005129-80-5 |
| Molecular Formula | C30H38N4O5 |
| Molecular Weight | 534.6 g/mol |
| IUPAC Name | 2-(1-hydroxyundecyl)-1-(4-nitroanilino)-6-phenyl-4a,7a-dihydro-2H-pyrrolo[3,4-b]pyridine-5,7-dione |
| Standard InChI | InChI=1S/C30H38N4O5/c1-2-3-4-5-6-7-8-12-15-27(35)26-21-20-25-28(30(37)32(29(25)36)23-13-10-9-11-14-23)33(26)31-22-16-18-24(19-17-22)34(38)39/h9-11,13-14,16-21,25-28,31,35H,2-8,12,15H2,1H3 |
| Standard InChI Key | KVHGJAKTBPFFNV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCC(C1C=CC2C(N1NC3=CC=C(C=C3)[N+](=O)[O-])C(=O)N(C2=O)C4=CC=CC=C4)O |
| Canonical SMILES | CCCCCCCCCCC(C1C=CC2C(N1NC3=CC=C(C=C3)[N+](=O)[O-])C(=O)N(C2=O)C4=CC=CC=C4)O |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator